Smolecule

Theoretical Framework & Proof-of-Concept
Specifications & Pricing

3-O-Methylellagic acid UV-Vis spectrum
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Physicochemical & Spectral Data

Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8
Cat. No.: S1953689

Get Quote

The table below summarizes the available data for 3-O-Methylellagic acid and a closely related compound

[1]1[2].
Value for 3-O-
Property Value for 3-O-Methylellagic Acid Methylellagic Acid 3'-
O-a-Rhamnoside
UV-Vis 370.3 & 247.6 nm [2] 370.3 & 247.6 nm [2]
Amax
(MeOH)
Molecular C15H808 [1] Information missing
Formula
Molecular 316.22 g/mol [1] Information missing
Weight
IUPAC 6,7,13-trihydroxy-14-methoxy-2,9- Information missing
Name dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-
1(15),4,6,8(16),11,13-hexaene-3,10-dione [1]
© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://www.smolecule.com/products/s1953689?utm_src=pdf-interest
https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/13915428
https://www.jmchemsci.com/article_203726.html
https://www.jmchemsci.com/article_203726.html
https://www.jmchemsci.com/article_203726.html
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/13915428
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/13915428
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/13915428
https://www.smolecule.com/products/s1953689?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Experimental Workflow for UV-Vis Analysis

Based on the methodologies described in the research, the following flowchart outlines a general workflow
for the characterization of ellagic acid derivatives, positioning the UV-Vis analysis within the broader

context.
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Overview of the analytical process for characterizing ellagic acid derivatives from plant material.

The UV-Vis analysis is a standard step in this workflow. Here are the specific parameters as reported in the

literature:
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e Sample Solvent: Methanol (MeOH) [2].
¢ Reported Wavelengths (Amax): 247.6 nm and 370.3 nm [2]. These peaks are characteristic of the
ellagic acid core structure's electron system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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